Cas no 1219844-92-4 (1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine)

• Product Name: 1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine
• CAS No: 1219844-92-4
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6567198
• Update Time: 2025-05-18

1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine
• (4-cyclopropylsulfonylpiperazin-1-yl)-(5-phenyl-1,2-oxazol-3-yl)methanone

• Inchi： 1S/C17H19N3O4S/c21-17(15-12-16(24-18-15)13-4-2-1-3-5-13)19-8-10-20(11-9-19)25(22,23)14-6-7-14/h1-5,12,14H,6-11H2
• InChI Key： VQDTYNZMSJJBSS-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C2CC2)(=O)=O)CC1)(C1C=C(C2=CC=CC=C2)ON=1)=O

Additional information on 1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine

Comprehensive Overview of 1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine (CAS No. 1219844-92-4)

1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine (CAS No. 1219844-92-4) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a piperazine core, a cyclopropanesulfonyl group, and a 5-phenyl-1,2-oxazole-3-carbonyl moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications due to its modular design, which allows for fine-tuning of pharmacological properties.

In recent years, the demand for novel heterocyclic compounds like 1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine has surged, driven by advancements in medicinal chemistry and targeted therapy. The compound's sulfonyl and oxazole functionalities are known to enhance binding affinity and metabolic stability, key factors in the development of next-generation therapeutics. Its CAS No. 1219844-92-4 is frequently searched in academic databases, reflecting its relevance in ongoing studies.

One of the most discussed topics in the scientific community is the role of piperazine derivatives in modulating central nervous system (CNS) targets. The structural flexibility of 1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine makes it a candidate for exploring interactions with G-protein-coupled receptors (GPCRs) and ion channels. These targets are critical in addressing conditions such as neurological disorders, which remain a high-priority area for pharmaceutical innovation.

From a synthetic perspective, the compound's cyclopropanesulfonyl group introduces steric and electronic effects that can influence reactivity and selectivity. This attribute is particularly valuable in structure-activity relationship (SAR) studies, where minor modifications can lead to significant changes in biological activity. Researchers often leverage computational chemistry tools to predict the behavior of such compounds, aligning with the growing trend of AI-driven drug design.

The 5-phenyl-1,2-oxazole fragment in 1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine is another focal point, as oxazole derivatives are renowned for their diverse bioactivities. This moiety is frequently explored in the context of anti-inflammatory and antimicrobial agents, making the compound a potential candidate for multifunctional drug development. Its CAS No. 1219844-92-4 is often cross-referenced in patents and publications highlighting these applications.

In the era of personalized medicine, the ability to tailor compounds like 1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine for specific patient populations is a game-changer. The integration of high-throughput screening (HTS) and fragment-based drug discovery (FBDD) has accelerated the identification of lead candidates, with this compound frequently appearing in screening libraries. Its unique structure aligns well with the industry's shift toward small-molecule therapeutics with improved safety profiles.

Environmental and green chemistry considerations are also shaping the synthesis and use of such compounds. The cyclopropanesulfonyl group, for instance, can be optimized for minimal ecological impact, addressing the increasing demand for sustainable pharmaceutical manufacturing. This aligns with global initiatives to reduce the environmental footprint of drug production, a topic frequently searched in conjunction with CAS No. 1219844-92-4.

In summary, 1-(cyclopropanesulfonyl)-4-(5-phenyl-1,2-oxazole-3-carbonyl)piperazine (CAS No. 1219844-92-4) represents a compelling case study in modern drug discovery. Its multifaceted structure, combined with its potential across therapeutic areas, makes it a subject of ongoing research and innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and biochemical research.